![molecular formula C7H10N2O B3032387 (4-Amino-6-methylpyridin-3-yl)methanol CAS No. 15742-82-2](/img/structure/B3032387.png)
(4-Amino-6-methylpyridin-3-yl)methanol
Overview
Description
“(4-Amino-6-methylpyridin-3-yl)methanol” is a chemical compound with the molecular formula C7H10N2O . It is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of “this compound” is 138.17 g/mol . The InChI code for this compound is 1S/C7H10N2O/c1-5-2-7(8)6(4-10)3-9-5/h2-3,10H,4H2,1H3,(H2,8,9) .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a melting point of 132-134°C . The compound is very soluble, with a solubility of 8.21 mg/ml .Scientific Research Applications
Synthesis and Characterisation
Research has focused on synthesizing and characterizing various compounds related to "(4-Amino-6-methylpyridin-3-yl)methanol". For instance, the condensation reaction of (6-methylpyridin-2-yl)methanol with pyridine-2-carbaldehyde has led to the unexpected synthesis of a crystal compound with potential applications in crystal engineering and material science due to its stable crystal structure facilitated by intramolecular hydrogen bonds (Percino et al., 2005).
Crystal Engineering
Research in crystal engineering with compounds related to "this compound" has yielded structures demonstrating the importance of hydrogen-bonded supramolecular architectures. These studies offer insights into designing materials with specific structural features, which can be crucial in the development of new materials with tailored properties (Suksangpanya et al., 2004).
Catalysis
There has been interest in the application of related compounds in catalysis, specifically in N-methylation of amines using methanol. This process is significant for its potential in organic synthesis, offering an efficient and environmentally friendly method for N-methylation (Li et al., 2012).
Nonlinear Optical Materials
Another area of application includes the synthesis and characterization of organic nonlinear optical materials for optoelectronics device applications. Research on 2-Amino 4-methylpyridinium 3-chlorobenzoate, synthesized from methanol, showcases the potential for creating phase matchable materials for optoelectronic devices (Babu et al., 2017).
Safety and Hazards
Mechanism of Action
Result of Action
The molecular and cellular effects of (4-Amino-6-methylpyridin-3-yl)methanol’s action are currently unknown
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules . .
properties
IUPAC Name |
(4-amino-6-methylpyridin-3-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-5-2-7(8)6(4-10)3-9-5/h2-3,10H,4H2,1H3,(H2,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWTJVIPTAWMMDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70562665 | |
Record name | (4-Amino-6-methylpyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15742-82-2 | |
Record name | (4-Amino-6-methylpyridin-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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